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Compound of Interest

Compound Name: 4-Chloropicolinaldehyde

CAS No.: 63071-13-6

Cat. No.: B130258

Get Quote

Operational Safety Guide: 4-
Chloropicolinaldehyde
CAS: 3437-61-8 / 63071-13-6 (Isomer specific: 4-Chloro-2-pyridinecarboxaldehyde) Signal

Word:WARNING

Executive Context: Beyond the SDS
As researchers, we often treat substituted pyridines as "just another intermediate." This is a

critical error. 4-Chloropicolinaldehyde serves as a vital pharmacophore scaffold, particularly

in the synthesis of metalloproteinase inhibitors and antihistamines. However, its handling

requires a dual-focus strategy:

Operator Safety: Pyridine derivatives are notorious for rapid dermal permeation and

sensitization.

Reagent Integrity: As an electron-deficient aldehyde, this compound is highly susceptible to

autoxidation, converting to the useless 4-chloropicolinic acid if mishandled in aerobic
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conditions.

This guide synthesizes toxicological data with practical laboratory logistics to ensure both your

safety and your yield.

Hazard Profile & Risk Assessment
The following data dictates our PPE choices. Do not rely solely on generic "irritant" labels.

Hazard Class GHS Code Description
Operational
Implication

Skin Irritation H315
Causes skin irritation.

[1][2]

Pyridines penetrate

skin rapidly;

immediate wash

required upon contact.

Eye Irritation H319
Causes serious eye

irritation.[2][3]

Dust/vapors are

lachrymators. Contact

lenses are prohibited.

STOT - SE H335
May cause respiratory

irritation.[1][2][3][4]

Zero-tolerance for

open-bench handling.

Reactivity N/A
Air-sensitive

(Oxidation).

Must be

stored/handled under

Inert Atmosphere

(Ar/N₂).

Personal Protective Equipment (PPE) Protocol
Rationale: Standard nitrile gloves offer insufficient protection against pyridine derivatives for

prolonged periods due to the planar aromatic structure's ability to permeate the polymer matrix.

A. Hand Protection (The "Double-Barrier" System)
Primary Layer (Inner): 4 mil Nitrile examination glove.

Secondary Layer (Outer): 5-8 mil Nitrile or Neoprene glove.
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Protocol:

Employ the "Spot-Check" method: If the outer glove shows any discoloration or puckering,

immediately doff, wash hands, and replace both pairs.

Why? Pyridines can degrade nitrile breakthrough times to <15 minutes. The air gap

between two gloves provides a critical diffusion buffer.

B. Eye & Face Protection[2][4][5][6]
Requirement: Chemical Splash Goggles (ANSI Z87.1 compliant).

Contraindication: Safety glasses with side shields are insufficient for handling powders of this

nature, as airborne micro-particulates can bypass side shields.

C. Respiratory & Engineering Controls
Primary: Chemical Fume Hood operating at face velocity of 80–100 fpm.

Secondary (Spill/Outside Hood): NIOSH-approved N95 particulate respirator (minimum) or

P100 if creating fine dust.

Operational Workflow: From Storage to Reaction
The following diagram illustrates the safe handling lifecycle, emphasizing the "Chain of

Custody" from the freezer to the reaction vessel.
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Caption: Operational lifecycle for 4-Chloropicolinaldehyde. Note the critical equilibration step

to prevent moisture condensation, which accelerates degradation.
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Detailed Handling Methodologies
Phase 1: Retrieval & Acclimation

Thermal Shock Prevention: Remove the container from the -20°C freezer.

Wait: Allow the container to warm to room temperature before breaking the seal.

Scientific Causality: Opening a cold bottle introduces atmospheric moisture, which

condenses on the aldehyde. This catalyzes hydrate formation and subsequent oxidation,

ruining the reagent purity for future steps.

Phase 2: Weighing & Transfer
Static Control: Pyridine aldehydes are often crystalline solids that build static charge. Use an

antistatic gun or polonium strip if available.

Containment: Perform all weighing inside the fume hood. Do not use the analytical balance

on the open bench.

Transfer: Use a glass or antistatic plastic weighing boat. Avoid metal spatulas if possible to

prevent trace metal contamination (though less critical than with thiols, it is good practice).

Phase 3: Emergency Response (Spills)
Dry Spill: Do not sweep vigorously (creates dust). Cover with a damp paper towel

(water/surfactant mix) to suppress dust, then wipe up.

Decontamination: Clean the surface with a 5% aqueous detergent solution.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol or acetone, as

these solvents can increase the permeability of the skin to the chemical.

Disposal & Waste Management
Proper disposal is legally and environmentally mandatory.[1] This compound contains both

Nitrogen (pyridine ring) and Chlorine (halogen).
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Waste Stream Classification Protocol

Solid Waste Hazardous Chemical Waste

Bag in sealed polyethylene;

label "Toxic Solid,

Halogenated."

Liquid Waste Halogenated Organic

DO NOT mix with general non-

halogenated solvents. The

chlorine content requires

specific incineration scrubbing

to prevent dioxin/HCl

formation.

Contaminated PPE Hazardous Debris
Dispose of outer gloves as

solid hazardous waste.

Self-Validating Check: Before pouring waste, ask: Does this container go to the high-

temperature incinerator stream? If the answer is "General Solvent," you are in error.

References
National Center for Biotechnology Information (2024).PubChem Compound Summary for

CID 2733279, 4-Chloropicolinaldehyde. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Personal Protective Equipment:

Chemical Resistance Selection Chart. Retrieved from [Link][7]

European Chemicals Agency (ECHA).C&L Inventory: 4-chloro-2-pyridinecarboxaldehyde.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11214~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:38:15~~4-Chloroacetanilide~~
https://www.sigmaaldrich.com/SG/en/sds/sial/402788?userType=undefined
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/308.pdf
https://enamine.enamine.net/pub/msds?code=EN300-64547&&senderid=0&&lang=en
https://www.combi-blocks.com/msds/JP-3634.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b130258/docs#personal-protective-equipment-for-handling-4-chloropicolinaldehyde
https://www.benchchem.com/product/b130258/docs#personal-protective-equipment-for-handling-4-chloropicolinaldehyde
https://www.benchchem.com/product/b130258/docs#personal-protective-equipment-for-handling-4-chloropicolinaldehyde
https://www.benchchem.com/product/b130258/docs#personal-protective-equipment-for-handling-4-chloropicolinaldehyde
https://www.benchchem.com/product/b130258?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

